Cas no 1251043-27-2 (2-(2-Bromophenyl)-5-propyl-1,3,4-oxadiazole)

2-(2-Bromophenyl)-5-propyl-1,3,4-oxadiazole structure

1251043-27-2 structure

Product Name:2-(2-Bromophenyl)-5-propyl-1,3,4-oxadiazole

CAS No:1251043-27-2

Molecular Formula:C₁₁H₁₁BrN₂O

Molecular Weight:267.121841669083

CID:5747442

PubChem ID:62081346

2-(2-Bromophenyl)-5-propyl-1,3,4-oxadiazole Properties

Names and Identifiers

- 2-(2-bromophenyl)-5-propyl-1,3,4-oxadiazole
- AKOS011360412
- 1251043-27-2
- EN300-1178438
- InChIKey： IKRUOPFCOUFVMH-UHFFFAOYSA-N
- Inchi： 1S/C11H11BrN2O/c1-2-5-10-13-14-11(15-10)8-6-3-4-7-9(8)12/h3-4,6-7H,2,5H2,1H3
- SMILES： BrC1C=CC=CC=1C1=NN=C(CCC)O1

Computed Properties

Exact Mass: 266.00548g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 266.00548g/mol
Heavy Atom Count: 15
Complexity: 203
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 38.9Å²

2-(2-Bromophenyl)-5-propyl-1,3,4-oxadiazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1178438-0.05g	2-(2-bromophenyl)-5-propyl-1,3,4-oxadiazole	1251043-27-2		0.05g	$707.0

2-(2-Bromophenyl)-5-propyl-1,3,4-oxadiazole Related Literature

1. Reorientation of π-conjugated molecules on few-layer MoS2 films†

Jakub Hagara,Peter Nádaždy,Martin Hodas,Michal Bodík,Peter Hutár,Michaela Sojková,Andrei Chumakov,Oleg Konovalov,Pallavi Pandit,Stephan Roth,Alexander Hinderhofer,Martin Hulman,Frank Schreiber Phys. Chem. Chem. Phys., 2020,22, 3097-3104
2. Hydrogen evolution reaction of Ben + H2O (n = 5–9) based on density functional theory†

Kai Diao,Shunping Shi,Yong Song,Leilei Tang,Jiabao Hu,Jing Jiang,Zhanjiang Duan,Deliang Chen Phys. Chem. Chem. Phys., 2023,25, 570-579
3. Nickel-catalyzed formation of quaternary carbon centers using tertiary alkyl electrophiles

Weichao Xue,Xiao Jia,Xuan Wang,Xianghua Tao,Zhigang Yin,Hegui Gong Chem. Soc. Rev., 2021,50, 4162-4184
4. A CaCuSi4O10/GCE electrochemical sensor for detection of norfloxacin in pharmaceutical formulations†

Gregarious Muungani,Werner E. van Zyl RSC Adv., 2023,13, 12799-12808
5. Dioxygen concentration-dependent selective hydroxysulfonylation of olefins by rose bengal-sensitized photocatalysis†

Navin Yadav,Soumen Payra,Parag Tamuly Org. Biomol. Chem., 2023,21, 7994-8002
6. CuO/ZnO core/shell heterostructure nanowire arrays: synthesis, optical property, and energy application†

Xinhong Zhao,Peng Wang,Baojun Li Chem. Commun., 2010,46, 6768-6770
7. Fabrication of a surface type humidity sensor based on methyl green thin film, with the analysis of capacitance and resistance through neutrosophic statistics

Usama Afzal,Naveed Ahmad,Qayyum Zafar,Muhammad Aslam RSC Adv., 2021,11, 38674-38682
8. Annulation reactions of chromium carbene complexes: scope, selectivity and recent developments

Chem. Soc. Rev., 1999,28, 187-198
9. 68. Carcinogenic nitrogen compounds. Part XXIX. 2,5-Diethylaniline and benzacridines derived therefrom

J. Chem. Soc., 1961, 384-388
10. Capillary electrophoresis–time-of-flight mass spectrometry of drugs of abuse

Analyst, 1998,123, 1449-1454

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